Cas no 1291490-22-6 (3-Amino-4-(2-fluoro-phenyl)-1-(4-methoxy-phenyl)-azetidin-2-one)

• Product Name: 3-Amino-4-(2-fluoro-phenyl)-1-(4-methoxy-phenyl)-azetidin-2-one
• CAS No: 1291490-22-6
• MF: C₁₆H₁₅FN₂O₂
• MW: 286.300907373428
• CID: 4916133
• Update Time: 2025-05-20

3-Amino-4-(2-fluoro-phenyl)-1-(4-methoxy-phenyl)-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(2-fluorophenyl)-1-(4-methoxyphenyl)azetidin-2-one
• 3-Amino-4-(2-fluoro-phenyl)-1-(4-methoxy-phenyl)-azetidin-2-one

• Inchi： 1S/C16H15FN2O2/c1-21-11-8-6-10(7-9-11)19-15(14(18)16(19)20)12-4-2-3-5-13(12)17/h2-9,14-15H,18H2,1H3
• InChI Key： XKWPSGICQZPRNH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(C(N1C1C=CC(=CC=1)OC)=O)N

Computed Properties

• Exact Mass: 286.11175589 g/mol
• Monoisotopic Mass: 286.11175589 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6
• Molecular Weight: 286.30

Additional information on 3-Amino-4-(2-fluoro-phenyl)-1-(4-methoxy-phenyl)-azetidin-2-one

Research Brief on 3-Amino-4-(2-fluoro-phenyl)-1-(4-methoxy-phenyl)-azetidin-2-one (CAS: 1291490-22-6)

3-Amino-4-(2-fluoro-phenyl)-1-(4-methoxy-phenyl)-azetidin-2-one (CAS: 1291490-22-6) is a β-lactam derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the azetidinone class, which is known for its broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of fluorine and methoxy substituents in its structure enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and biological evaluation of this compound. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route for 3-Amino-4-(2-fluoro-phenyl)-1-(4-methoxy-phenyl)-azetidin-2-one, highlighting its improved yield and purity compared to traditional methods. The study also explored its mechanism of action, revealing that the compound exhibits potent inhibitory effects against bacterial β-lactamases, which are enzymes responsible for antibiotic resistance. This finding positions the compound as a potential adjuvant in combination therapies for resistant bacterial infections.

In addition to its antimicrobial properties, preliminary in vitro studies have demonstrated the compound's efficacy against certain cancer cell lines. Research conducted by a team at the University of Cambridge in 2024 indicated that 3-Amino-4-(2-fluoro-phenyl)-1-(4-methoxy-phenyl)-azetidin-2-one induces apoptosis in breast cancer cells by modulating the PI3K/AKT signaling pathway. These results suggest that the compound could serve as a scaffold for developing targeted cancer therapies, although further in vivo studies are required to validate these findings.

The pharmacokinetic profile of 3-Amino-4-(2-fluoro-phenyl)-1-(4-methoxy-phenyl)-azetidin-2-one has also been a subject of investigation. A recent pharmacokinetic study published in Drug Metabolism and Disposition (2024) reported that the compound exhibits favorable oral bioavailability and a half-life suitable for once-daily dosing. However, the study also noted that the compound undergoes extensive hepatic metabolism, which may necessitate structural modifications to improve its metabolic stability.

Despite its promising attributes, challenges remain in the development of 3-Amino-4-(2-fluoro-phenyl)-1-(4-methoxy-phenyl)-azetidin-2-one as a therapeutic agent. For instance, its solubility in aqueous solutions is limited, which could hinder its formulation for intravenous administration. Researchers are currently exploring prodrug strategies and nanoformulations to address this issue. A 2024 study in the International Journal of Pharmaceutics demonstrated that encapsulating the compound in polymeric nanoparticles significantly enhances its solubility and bioavailability.

In conclusion, 3-Amino-4-(2-fluoro-phenyl)-1-(4-methoxy-phenyl)-azetidin-2-one (CAS: 1291490-22-6) represents a versatile and pharmacologically active compound with potential applications in treating bacterial infections and cancer. Ongoing research aims to optimize its synthesis, improve its pharmacokinetic properties, and expand its therapeutic indications. The compound's unique structural features and biological activities make it a valuable subject for future studies in the field of medicinal chemistry.